Cas no 90214-99-6 (Carbomethoxyethylthioethyl 4-O-(4-O-6-O-{a-D-glucopyranosyl}-a-D-glucopyranosyl-a-D-glucopyranosyl)-b-D-glucopyranoside)

• Product Name: Carbomethoxyethylthioethyl 4-O-(4-O-6-O-{a-D-glucopyranosyl}-a-D-glucopyranosyl-a-D-glucopyranosyl)-b-D-glucopyranoside
• CAS No: 90214-99-6
• MF: C₃₀H₅₂O₂₃S
• MW: 812.785091400146
• CID: 798145
• PubChem ID: 54077541
• Update Time: 2025-04-19

Carbomethoxyethylthioethyl 4-O-(4-O-6-O-{a-D-glucopyranosyl}-a-D-glucopyranosyl-a-D-glucopyranosyl)-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• CARBOMETHOXYETHYLTHIOETHYL 4-O-(4-O-[6-O-{A-D-GLUCOPYRANOSYL}-A-D-GLUCOPYRANOSYL]-A-D-GLUCOPYRANOSYL)-B-D-GLUCOPYRANOSI...
• methyl 3-[2-[5-[3,4-dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyeth
• 2-(2-methoxybenzyloxy)tetrahydro-2H-pyran
• 2-(2-methoxy-benzyloxy)-tetrahydro-pyran
• 2H-Pyran,tetrahydro-2-[(2-methoxyphenyl)methoxy]
• 2-MeOC6H4CH2OTHP
• 4)-O-a-D-glucopyranosyl-(1&reg
• 6)-O-a-D-glucopyranosyl-(1&reg
• Carbomethoxyethylthioethyl 4-O-(4-O-6-O-{a-D-glucopyranosyl}-a-D-glucopyranosyl-a-D-glucopyranosyl)-b-D-glucopyranoside
• W-204034
• methyl 3-[2-[(2R,3R,4R,5S,6R)-5-[(2R,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethylsulfanyl]propanoate
• 90214-99-6
• 2-(2-Methoxycarbonylethylthio)ethyl 4-O-{4-O-[6-O-(alpha-D-glucopyranosyl)-alpha-D-glucopyranosyl]-alpha-D-glucopyranosyl}-beta-D-glucopyranoside
• CARBOMETHOXYETHYLTHIOETHYL 4-O-(4-O-[6-O-{A-D-GLUCOPYRANOSYL}-A-D-GLUCOPYRANOSYL]-A-D-GLUCOPYRANOSYL)-B-D-GLUCOPYRANOSIDE
• SCHEMBL7717455
• MKTPIJALRAGUNO-RVVKZAMSSA-N

• Inchi： 1S/C30H52O23S/c1-45-14(34)2-4-54-5-3-46-27-23(43)19(39)25(11(7-32)49-27)53-30-24(44)20(40)26(12(8-33)50-30)52-29-22(42)18(38)16(36)13(51-29)9-47-28-21(41)17(37)15(35)10(6-31)48-28/h10-13,15-33,35-44H,2-9H2,1H3/t10-,11-,12-,13-,15-,16-,17+,18+,19-,20-,21-,22-,23-,24-,25-,26-,27-,28+,29-,30-/m1/s1
• InChI Key： MKTPIJALRAGUNO-RVVKZAMSSA-N
• SMILES： S(CCC(=O)OC)CCO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 812.26200
• Monoisotopic Mass: 812.26200908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 54
• Rotatable Bond Count: 18
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8
• Topological Polar Surface Area: 388Ų

Experimental Properties

• PSA: 388.43000
• LogP: -8.42820